![molecular formula C19H23Cl2N3O2S2 B2441671 2-(3-((4-Chlorophenyl)thio)propanamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride CAS No. 1330294-54-6](/img/structure/B2441671.png)
2-(3-((4-Chlorophenyl)thio)propanamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride
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Description
The compound “2-(3-((4-Chlorophenyl)thio)propanamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxamide hydrochloride” is a thioxopyrimidine derivative . Thioxopyrimidines and their condensed analogs are known for their diverse biological activities, such as antioxidant, radioprotective, analgesic, anti-inflammatory, antihypertensive, anxiolytic, anamnestic, anticonvulsant, antimicrobial, fungicidal, herbicidal, antiviral, and anticancer properties .
Synthesis Analysis
The synthesis of thioxopyrimidines and their condensed analogs with an exocyclic sulfur atom is often based on [3+3], [4+2], [5+1] cyclization processes or domino reactions . In many cases, the synthesis of such heterocyclic systems is limited to the direct interaction of various 2-halo derivatives with sulfur-containing reagents .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of thioxopyrimidines and their condensed analogs often involve cyclization processes or domino reactions . These reactions can be based on [3+3], [4+2], [5+1] processes .Scientific Research Applications
Thiophene Derivatives in Antithrombotic Drug Synthesis
Developments in Antithrombotic Drug Synthesis
A significant body of research focuses on the synthesis of antithrombotic drugs, notably (S)-clopidogrel, a thienopyridine-class drug marketed as Plavix and Iscover. This drug, structurally related to thiophene compounds, showcases the importance of specific synthetic methodologies in creating potent therapeutic agents. The review by Saeed et al. (2017) details various synthetic approaches to (S)-clopidogrel, highlighting the drug's significant impact on healthcare and the synthetic community's role in responding to its demand through innovative synthetic strategies Saeed et al., 2017.
Hybrid Catalysts in Medicinal Synthesis
Synthesis of Pyranopyrimidine Scaffolds
The pyranopyrimidine core is crucial in medicinal chemistry due to its synthetic versatility and bioavailability. Parmar et al. (2023) discuss the synthesis of pyranopyrimidine derivatives using various hybrid catalysts. This research underscores the role of innovative catalysis in developing new molecules with potential therapeutic applications, a principle that could extend to the synthesis of compounds like the one Parmar et al., 2023.
properties
IUPAC Name |
2-[3-(4-chlorophenyl)sulfanylpropanoylamino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22ClN3O2S2.ClH/c1-2-23-9-7-14-15(11-23)27-19(17(14)18(21)25)22-16(24)8-10-26-13-5-3-12(20)4-6-13;/h3-6H,2,7-11H2,1H3,(H2,21,25)(H,22,24);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLPUIKFMJWDTQZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCSC3=CC=C(C=C3)Cl.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H23Cl2N3O2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
460.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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